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Compound of Interest

Compound Name: Dmhca

Cat. No.: B1263165 Get Quote

Spectroscopic Analysis of DMHCA: A Technical
Overview
DMHCA, chemically identified as (3β)-3-Hydroxy-N,N-dimethylchol-5-en-24-amide (CAS No.

79066-03-8), is a steroidal derivative recognized for its significant biological activity.[1][2][3]

This technical guide provides an overview of its known properties and outlines the general

methodologies for its spectroscopic analysis, while noting the current public availability of

specific spectral data.

Compound Identification and Properties
Chemical Name: (3β)-3-Hydroxy-N,N-dimethylchol-5-en-24-amide

Synonyms: Dimethyl-HCA, N,N-Dimethyl-3β-hydroxycholenamide[2]

Molecular Formula: C₂₆H₄₃NO₂

Molecular Weight: 401.63 g/mol

Biological Significance: DMHCA is a potent and selective liver X receptor (LXR) agonist. It

specifically activates the cholesterol efflux pathway mediated by LXR without concurrently

stimulating triglyceride synthesis, and it also exhibits anti-inflammatory properties.[4]
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Spectroscopic Data Summary
A comprehensive search of publicly accessible scientific databases and literature has revealed

a lack of detailed, published NMR and mass spectrometry data for DMHCA. While certificates

of analysis from commercial suppliers confirm the compound's identity via NMR, the raw

spectral data (i.e., chemical shifts and coupling constants) are not provided.[5] Consequently,

the following sections will detail the standard experimental protocols for acquiring such data for

a compound of this nature.

Table 1: Hypothetical ¹H-NMR Data for DMHCA

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Data not available - - -

Table 2: Hypothetical ¹³C-NMR Data for DMHCA

Chemical Shift (δ) ppm Assignment

Data not available -

Table 3: Mass Spectrometry Data for DMHCA

m/z Ion Type

Data not available -

Experimental Protocols
The following are generalized experimental protocols for the NMR and mass spectrometry

analysis of a steroidal compound like DMHCA.

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the carbon-hydrogen framework of the molecule.
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Methodology:

Sample Preparation: Dissolve approximately 5-10 mg of DMHCA in a suitable deuterated

solvent (e.g., CDCl₃, DMSO-d₆). Transfer the solution to a 5 mm NMR tube.

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

¹H-NMR Acquisition:

Acquire a standard one-dimensional proton spectrum.

Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds,

and 16-32 scans.

Reference the spectrum to the residual solvent peak or an internal standard (e.g.,

tetramethylsilane, TMS).

¹³C-NMR Acquisition:

Acquire a proton-decoupled carbon spectrum.

A larger number of scans (e.g., 1024 or more) is typically required due to the lower natural

abundance of ¹³C.

2D NMR (Optional but Recommended): To aid in structural assignment, 2D NMR

experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single

Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) can be

performed.

3.2. Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Methodology:

Sample Preparation: Prepare a dilute solution of DMHCA in a suitable volatile solvent (e.g.,

methanol, acetonitrile).
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Instrumentation: Use a high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument.

Ionization: Electrospray ionization (ESI) is a common and suitable method for this type of

compound.

Data Acquisition:

Acquire a full scan mass spectrum in positive ion mode to observe the protonated

molecule [M+H]⁺.

Perform tandem mass spectrometry (MS/MS) on the parent ion to induce fragmentation

and obtain structural information.

Workflow and Signaling Pathway Visualization
4.1. General Experimental Workflow for Spectroscopic Analysis
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Caption: Workflow for Spectroscopic Analysis of DMHCA.

4.2. LXR Signaling Pathway Activation by DMHCA
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Caption: LXR Signaling Pathway Activation by DMHCA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. clearsynth.com [clearsynth.com]

2. caymanchem.com [caymanchem.com]

3. clearsynth.com [clearsynth.com]

4. medchemexpress.com [medchemexpress.com]

5. cdn.caymanchem.com [cdn.caymanchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1263165?utm_src=pdf-body-img
https://www.benchchem.com/product/b1263165?utm_src=pdf-body
https://www.benchchem.com/product/b1263165?utm_src=pdf-custom-synthesis
https://clearsynth.com/product/CS-BX-00816
https://www.caymanchem.com/search?raptas=RAP598667
https://clearsynth.com/product/8-hydroxyoctanoic-acid
https://www.medchemexpress.com/dmhca.html
https://cdn.caymanchem.com/cdn/downloadCofa/Cayman-CofA-37712-0664124.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Dmhca spectroscopic analysis NMR and mass
spectrometry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1263165#dmhca-spectroscopic-analysis-nmr-and-
mass-spectrometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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